Cas no 2050-04-6 ((pentyloxy)benzene)
(Pentyloxy)benzene is an aromatic ether with the molecular formula C₁₁H₁₆O, characterized by a phenyl group bonded to a pentyloxy substituent. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals, fragrances, and liquid crystals. Its moderate polarity and stable ether linkage make it suitable for use as a solvent or reaction medium in certain applications. The extended alkyl chain enhances solubility in nonpolar organic solvents while maintaining compatibility with aromatic systems. (Pentyloxy)benzene exhibits low volatility and reasonable thermal stability, making it a practical choice for controlled synthetic processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
(pentyloxy)benzene structure
Product Name:(pentyloxy)benzene
CAS No:2050-04-6
MF:C11H16O
MW:164.244143486023
MDL:MFCD00027264
CID:256987
PubChem ID:16298
Update Time:2025-05-27
(pentyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (pentyloxy)-
- (pentyloxy)benzene
- (phenoxy)pentane
- 1-pentyl phenyl ether
- Amyloxyphenyl
- Amylphenyl ether
- BRN 1238078
- ETHER, PENTYL PHENYL
- n-pentyloxybenzene
- n-phenoxypentane
- p-amyloxybenzene-d0
- Pentyl phenyl ether
- pentyloxybenzene
- SBB060062
- W8L3Z4J60K
- 1-Phenoxypentane
- Q27292466
- AKOS000118029
- CAA05004
- PHENYL PENTYL ETHER
- Pentaoxybenzol
- 3-06-00-00552 (Beilstein Handbook Reference)
- HPUOAJPGWQQRNT-UHFFFAOYSA-N
- Amyl Phenyl Ether
- 2050-04-6
- CS-0244250
- AI3-00441
- Z239095428
- N-AMYL PHENYL ETHER
- SCHEMBL369785
- pentoxybenzene
- (pentyloxy)-benzene
- EN300-27406
- UNII-W8L3Z4J60K
- DTXSID50174482
-
- MDL： MFCD00027264
- Inchi： 1S/C11H16O/c1-2-3-7-10-12-11-8-5-4-6-9-11/h4-6,8-9H,2-3,7,10H2,1H3
- InChI Key： HPUOAJPGWQQRNT-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CCCCC
Computed Properties
- Exact Mass: 164.12018
- Monoisotopic Mass: 164.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 95.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 0.9270
- Boiling Point: 229°C (estimate)
- Flash Point: 83.6°C
- Refractive Index: 1.4947
- PSA: 9.23
(pentyloxy)benzene Security Information
- Signal Word：Warning
- Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
(pentyloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27406-0.05g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-27406-0.1g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-27406-0.25g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-27406-0.5g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-27406-1.0g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 1.0g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-27406-2.5g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
| Enamine | EN300-27406-5.0g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 5.0g |
$743.0 | 2025-02-20 | |
| Enamine | EN300-27406-10.0g |
(pentyloxy)benzene |
2050-04-6 | 95.0% | 10.0g |
$1101.0 | 2025-02-20 | |
| Enamine | EN300-27406-1g |
(pentyloxy)benzene |
2050-04-6 | 97% | 1g |
$256.0 | 2023-09-10 | |
| Enamine | EN300-27406-5g |
(pentyloxy)benzene |
2050-04-6 | 97% | 5g |
$743.0 | 2023-09-10 |
(pentyloxy)benzene Related Literature
-
1. Mechanism of the solvolysis of allylic diphenyl phosphates in phenolJ. A. Miller J. Chem. Soc. B 1968 1427
-
2. Mechanism of the solvolysis of allylic diphenyl phosphates in phenolJ. A. Miller J. Chem. Soc. B 1968 1427
-
3. Selective functionalisation. Part 4. 1H Nuclear magnetic resonance studies of the orientation of aromatic molecules by surfactant micellesColin J. Suckling,Alan A. Wilson J. Chem. Soc. Perkin Trans. 2 1981 1616
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Jing-Xiang Zhang,Mei Pan,Cheng-Yong Su J. Mater. Chem. B 2017 5 4623
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
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